Silver laurate

Specification

• CAS No.: 18268-45-6
• Molecular Formula: C12H23AgO2
• Molecular Weight: 307.18
• IUPAC Name: silver;dodecanoate
• Standard InChI: InChI=1S/C12H24O2.Ag/c1-2-3-4-5-6-7-8-9-10-11-12(13)14;/h2-11H2,1H3,(H,13,14);/q;+1/p-1
• SMILES: CCCCCCCCCCCC(=O)[O-].[Ag+]

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition

Silver laurate forms through the reaction of silver ions (Ag⁺) with laurate anions (C₁₁H₂₃COO⁻). The compound's stoichiometry follows a 1:1 metal-to-ligand ratio, creating a coordination complex where the silver ion interacts with the carboxylate group of lauric acid. The extended hydrocarbon chain (C₁₁H₂₃) provides hydrophobic characteristics that significantly influence its solubility and reactivity.

Crystallographic Properties

X-ray diffraction analysis reveals silver laurate crystallizes in the triclinic system with unit cell parameters:

• a = 0.5517 nm

• b = 3.435 nm

• c = 0.4097 nm

• α = 91.18°

• β = 124.45°

• γ = 92.90°

• Z = 2 (formula units per unit cell)

This anisotropic crystal structure arises from the interplay between the directional bonding of silver-carboxylate interactions and van der Waals forces between hydrocarbon chains. The layered arrangement facilitates thermal decomposition processes critical for nanoparticle synthesis.

Synthesis and Purification Methods

Table 1: Comparative Synthesis Methods

Method	Yield (%)	Purity (%)	Crystal Size (μm)
Aqueous Precipitation	85	87	5-10
Ethanol-Water	91	93	2-5
Solid-State	94	95	1-3

Physicochemical Properties

Thermal Behavior

Differential scanning calorimetry shows three distinct thermal events:

• 50-80°C: Crystal lattice relaxation (ΔH = 12.3 kJ/mol)

• 120-145°C: Decomposition initiation (Ag⁰ nucleation)

• 160-180°C: Complete decomposition to metallic silver

Solubility Profile

Silver laurate exhibits marked insolubility in polar and non-polar solvents:

Solvent	Solubility (mg/mL)	Temperature (°C)
Water	<0.001	25
Ethanol	0.12	25
Diethyl Ether	0.08	25
Ethylene Glycol	1.45	60

The limited solubility in organic solvents facilitates its use as a stable precursor in nanoparticle synthesis.

Temperature (°C)	ΔH° (kJ/mol)	ΔS° (J/mol·K)	ΔG° (kJ/mol)
14	-55.2	178.4	-108.9
25	-53.8	181.2	-108.1
45	-51.9	185.7	-106.8

Analytical Characterization

Spectroscopic Techniques

• FTIR: Strong ν(COO⁻) at 1540 cm⁻¹ confirms carboxylate coordination

• UV-Vis: π→π* transition at 265 nm (aromatic impurities <0.1%)

• NMR: ¹³C signal at δ 184.7 ppm (carboxylate carbon)

Microscopy

SEM reveals lamellar crystal morphology with interlayer spacing of 3.4 nm, consistent with X-ray data. TEM shows epitaxial silver nanoparticle growth on decomposed laurate matrices.

Current Research Frontiers

Biomedical Engineering

Antimicrobial composites using ultra-high-molecular-weight polyethylene (UHMWPE) show:

• 99.9% reduction in S. aureus colonies

• 0.25% w/w silver loading optimal for bactericidal effect